3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C20H22N2OS2
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 3-ethyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H22N2OS2/c1-3-22-19(23)17-15-6-4-5-7-16(15)25-18(17)21-20(22)24-12-14-10-8-13(2)9-11-14/h8-11H,3-7,12H2,1-2H3
• InChI Key: MFTCZAKNNAOPCG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C1SCC3=CC=C(C=C3)C)SC4=C2CCCC4

Description

3-Ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a thienopyrimidinone derivative with a bicyclic core structure. This compound features a 3-ethyl group at position 3 and a 4-methylbenzylsulfanyl moiety at position 2. The tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one scaffold is synthesized via the Gewald reaction, which involves cyclohexanone, ethyl cyanoacetate, sulfur, and a secondary amine . Subsequent modifications, such as chlorination with POCl₃ and nucleophilic substitution, introduce diverse substituents at positions 2 and 3 . The compound’s structural flexibility allows for tailored physicochemical and biological properties, making it a candidate for therapeutic applications, particularly in antimicrobial and metabolic disorder research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step organic reactions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield alcohols or amines .

Scientific Research Applications

3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Medicine: It is being investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one involves its interaction with specific molecular targets, such as enzymes or receptors . This interaction can modulate various biochemical pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Table 1: Substituent Comparison of Key Analogues

Compound Name	Position 3 Substituent	Position 2 Substituent	Key References
3-Ethyl-2-[(4-methylbenzyl)sulfanyl]-...	Ethyl	4-Methylbenzylsulfanyl
3-Isopropyl-2-(4-bromophenoxy)-...	Isopropyl	4-Bromophenoxy
3-Butyl-2-(2-methylphenoxy)-...	Butyl	2-Methylphenoxy
3-Ethyl-2-[(4-tert-butylbenzyl)sulfanyl]-...	Ethyl	4-tert-Butylbenzylsulfanyl
3-Ethyl-2-[(4-bromobenzyl)sulfanyl]-...	Ethyl	4-Bromobenzylsulfanyl
2-Chloromethyl-5,6,7,8-tetrahydrobenzo(b)thieno[2,3-d]pyrimidin-4(3H)-one (Compound 5)	-	Chloromethyl

Key Observations :

• Position 3 : Ethyl and isopropyl groups are common, with ethyl providing moderate steric bulk and lipophilicity.
• Position 2: Sulfanyl (e.g., 4-methylbenzyl) and phenoxy (e.g., 4-bromophenoxy) groups dominate. Sulfanyl derivatives generally exhibit higher metabolic stability compared to phenoxy analogues .
• Electron Effects : Electron-donating groups (e.g., 4-methylbenzyl in the target compound) enhance solubility, while electron-withdrawing groups (e.g., bromobenzyl in ) improve receptor-binding affinity in hydrophobic environments .

Antihyperlipidemic Activity

• Compound 5 (2-chloromethyl-...): Exhibited potent triglyceride-lowering activity comparable to clofibrate in rodent models .

Antimicrobial Activity

• Thiadiazolothienopyrimidines: Showed broad-spectrum activity against Gram-positive bacteria and fungi .
• Hydrazinothienopyrimidines: Demonstrated efficacy against resistant strains when modified with aromatic aldehydes .
• Target Compound : The 4-methylbenzylsulfanyl group may enhance membrane penetration, though specific data are pending .

Anticancer Potential

• S-Alkyl Derivatives: Derivatives with morpholino or piperazinyl groups showed moderate cytotoxicity in vitro .
• Target Compound : Structural similarity suggests possible anticancer activity, but further studies are needed .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Solubility (LogP)	Spectral Data (IR, NMR)
Target Compound	Not reported	Estimated: 3.1*	Characteristic S-H, C=O peaks
3-Isopropyl-2-(4-bromophenoxy)-...	210–212	4.2	C-Br stretch at 550 cm⁻¹
2-Chloromethyl-... (Compound 5)	185–187	2.8	C-Cl stretch at 680 cm⁻¹
3-Ethyl-2-[(4-bromobenzyl)sulfanyl]-...	198–200	4.5	Aromatic C-H at 7.2 ppm (¹H NMR)

*Estimated using substituent contribution models.

Key Trends :

• Lipophilicity : Bromobenzylsulfanyl (LogP ~4.5) > tert-butylbenzylsulfanyl > methylbenzylsulfanyl (LogP ~3.1) .
• Melting Points: Bulkier substituents (e.g., bromophenoxy) increase crystallinity and melting points .